![molecular formula C12H10N4O B8446163 3-(Imidazo[1,2-b]pyridazin-6-yloxy)aniline](/img/structure/B8446163.png)
3-(Imidazo[1,2-b]pyridazin-6-yloxy)aniline
Cat. No. B8446163
M. Wt: 226.23 g/mol
InChI Key: IFEQXVPYRSCGDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08044049B2
Procedure details
A mixture of 6-chloroimidazo[1,2-b]pyridazine (1536 mg, 10.0 mmol), 3-aminophenol (1419 mg, 13.0 mmol), potassium carbonate (4146 mg, 30.0 mmol) and N-methylpyrrolidone (10 mL) was stirred at 120° C. for 48 hr. The reaction mixture was diluted with 1N aqueous sodium hydroxide solution, and extracted with ethyl acetate. The organic layer was washed with 1N aqueous sodium hydroxide solution and saturated brine, and concentrated under reduced pressure. The residue was purified by NH silica gel column chromatography (hexane/ethyl acetate=70/30→0/100), and precipitated from diisopropyl ether to give the title compound (932 mg, 41%) as a white powder.
Name
Yield
41%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:3]=[CH:4][C:5]2[N:6]([CH:8]=[CH:9][N:10]=2)[N:7]=1.[NH2:11][C:12]1[CH:13]=[C:14]([OH:18])[CH:15]=[CH:16][CH:17]=1.C(=O)([O-])[O-].[K+].[K+].CN1CCCC1=O>[OH-].[Na+]>[N:10]1[CH:9]=[CH:8][N:6]2[C:5]=1[CH:4]=[CH:3][C:2]([O:18][C:14]1[CH:13]=[C:12]([CH:17]=[CH:16][CH:15]=1)[NH2:11])=[N:7]2 |f:2.3.4,6.7|
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Inputs
Step One
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Name
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|
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Quantity
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1536 mg
|
|
Type
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reactant
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|
Smiles
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ClC=1C=CC=2N(N1)C=CN2
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Name
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|
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Quantity
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1419 mg
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Type
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reactant
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Smiles
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NC=1C=C(C=CC1)O
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Name
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Quantity
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4146 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
|
CN1C(CCC1)=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 120° C. for 48 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with 1N aqueous sodium hydroxide solution and saturated brine
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue was purified by NH silica gel column chromatography (hexane/ethyl acetate=70/30→0/100)
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CUSTOM
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Type
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CUSTOM
|
|
Details
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precipitated from diisopropyl ether
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Outcomes
Product
Details
Reaction Time |
48 h |
|
Name
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|
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Type
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product
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|
Smiles
|
N=1C=CN2N=C(C=CC21)OC=2C=C(N)C=CC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 932 mg | |
| YIELD: PERCENTYIELD | 41% | |
| YIELD: CALCULATEDPERCENTYIELD | 41.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
